Cas no 1396888-06-4 (1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea)

• Product Name: 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea
• CAS No: 1396888-06-4
• MF: C₁₂H₂₄N₂O₂S
• MW: 260.396162033081
• CID: 6614646
• PubChem ID: 71787244
• Update Time: 2025-05-21

1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea Chemical and Physical Properties

Names and Identifiers

• AKOS024536056
• 1396888-06-4
• 1-cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea
• 1-cyclohexyl-3-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]urea
• VU0534917-1
• 1-cyclohexyl-3-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)urea
• F6186-0455
• 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea

• Inchi： 1S/C12H24N2O2S/c1-12(16,9-17-2)8-13-11(15)14-10-6-4-3-5-7-10/h10,16H,3-9H2,1-2H3,(H2,13,14,15)
• InChI Key： VDJIPMBVGAVMFW-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CNC(NC1CCCCC1)=O)O

Computed Properties

• Exact Mass: 260.15584919g/mol
• Monoisotopic Mass: 260.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.7Ų

Additional information on 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea

1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea: A Comprehensive Overview

1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea (CAS No. 1396888-06-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique structural features, which include a cyclohexyl group, a hydroxy group, a methyl group, and a methylthio group. These functional groups contribute to its potential biological activities and therapeutic applications.

The cyclohexyl group in the structure of 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea provides rigidity and hydrophobicity, which can influence the compound's interactions with biological targets. The presence of the hydroxy group adds polarity and hydrogen bonding capabilities, enhancing solubility and potentially improving bioavailability. The methyl groups contribute to the overall stability and lipophilicity of the molecule, while the methylthio group introduces sulfur-containing functionalities that can participate in various chemical reactions and interactions.

Recent studies have explored the potential of 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antioxidant. Research has shown that 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea can scavenge free radicals and reduce oxidative stress, which is implicated in a wide range of diseases including neurodegenerative disorders, cardiovascular diseases, and cancer. The antioxidant properties of this compound are attributed to its ability to stabilize reactive oxygen species (ROS) and prevent cellular damage.

In addition to its anti-inflammatory and antioxidant activities, 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea has also been investigated for its antiviral properties. Studies have indicated that this compound can inhibit the replication of certain viruses, including influenza virus and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry into host cells and inhibition of viral protein synthesis.

The pharmacokinetic profile of 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea has been studied to understand its absorption, distribution, metabolism, and excretion (ADME). Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent.

Toxicological assessments have also been conducted to evaluate the safety profile of 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea. In vitro cytotoxicity assays using various cell lines have demonstrated low toxicity at therapeutic concentrations. Animal studies have further confirmed its safety, with no significant adverse effects observed at doses up to several times higher than those required for therapeutic efficacy.

The potential applications of 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea extend beyond traditional pharmaceuticals. Its unique chemical structure makes it an attractive candidate for use in agrochemicals, where it could be employed as a plant growth regulator or pesticide. Additionally, its ability to modulate biological processes suggests potential uses in cosmetics and personal care products, where it could be formulated into topical creams or serums for skin health benefits.

In conclusion, 1-Cyclohexyl-3-(2-hydroxy-2-methyl-3-(methylthio)propyl)urea (CAS No. 1396888-06-4) is a versatile compound with a wide range of potential applications in medicine, agriculture, and personal care. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for further development and commercialization.